Cas no 1311929-71-1 (N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide)

• Product Name: N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide
• CAS No: 1311929-71-1
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 6569886
• PubChem ID: 53557247
• Update Time: 2025-10-23

N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• 1311929-71-1
• 2-[benzenesulfonyl(methyl)amino]-N-(2-cyano-4-methylpentan-2-yl)acetamide
• N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide
• Z981044430
• EN300-26684043
• AKOS034762277

• Inchi： 1S/C16H23N3O3S/c1-13(2)10-16(3,12-17)18-15(20)11-19(4)23(21,22)14-8-6-5-7-9-14/h5-9,13H,10-11H2,1-4H3,(H,18,20)
• InChI Key： QOTKOZOGQSMEAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CC(NC(C#N)(C)CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide

Professional Introduction to N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide (CAS No. 1311929-71-1)

N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1311929-71-1, represents a unique molecular architecture that combines a cyano-substituted alkyl chain with a benzenesulfonamido functional group, making it a versatile intermediate in the development of novel therapeutic agents.

The structural features of N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide contribute to its potential applications in medicinal chemistry. The presence of the cyano group enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic addition reactions. Simultaneously, the benzenesulfonamido moiety introduces a polar and hydrophilic region, which can improve solubility and bioavailability in biological systems.

In recent years, there has been a growing interest in the development of molecules that incorporate both lipophilic and hydrophilic elements to optimize pharmacokinetic properties. The compound's dual nature makes it an attractive candidate for designing drugs that require balanced distribution between tissues and bodily fluids. This balance is crucial for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide is its potential role as a building block in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating derivatives with enhanced binding affinity to biological targets. For instance, modifications to the benzenesulfonamido group can lead to compounds with improved interactions with enzymes or receptors involved in metabolic pathways.

The compound's cyano-substituted alkyl chain also offers opportunities for further chemical manipulation. The cyano group can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These transformations open up avenues for synthesizing a wide range of derivatives with tailored properties for specific applications.

Recent studies have highlighted the importance of understanding the electronic and steric properties of molecular fragments when designing new drugs. The combination of electron-withdrawing cyano and electron-donating amine groups in N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide creates a unique electronic environment that can influence reaction pathways and binding interactions. This characteristic makes it a valuable component in medicinal chemistry libraries used for high-throughput screening.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the behavior of molecules before they are synthesized in the lab. N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide has been used in virtual screening campaigns to identify potential leads for treating various diseases. Its structural motifs have shown promise in docking studies against targets such as kinases and proteases, which are key players in cancer and inflammatory disorders.

In conclusion, N-(1-cyano-1,3-dimethylbutyl)-2-(N-methylbenzenesulfonamido)acetamide (CAS No. 1311929-71-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications and biological applications, making it an indispensable tool for medicinal chemists seeking to design innovative therapeutic agents.